2-(4-methyl-1,2,5-thiadiazol-3-yl)acetic acid
Overview
Description
2-(4-methyl-1,2,5-thiadiazol-3-yl)acetic acid, also known as Methyl-thiadiazole-acetic acid (MTA), is an organic compound that has been used in various scientific research applications. MTA is a derivative of thiadiazole and can be synthesized from other thiadiazole derivatives. MTA has been used in various research applications such as biochemistry, physiology, and pharmacology. MTA has been studied for its potential applications in drug design, medicinal chemistry, and biotechnology.
Scientific Research Applications
MTA has been studied for its potential applications in drug design, medicinal chemistry, and biotechnology. MTA has been used in various research applications such as biochemistry, physiology, and pharmacology. MTA has been used in the study of drug-receptor interactions, enzyme-substrate interactions, and protein-protein interactions. MTA has also been used in the study of drug metabolism, drug delivery, and drug toxicity. MTA has been used to study the binding of drugs to their targets, the binding of enzymes to their substrates, and the binding of proteins to their ligands.
Mechanism of Action
MTA is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. MTA is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. Hydrogen bonding occurs when hydrogen atoms from one molecule interact with oxygen or nitrogen atoms from another molecule. Hydrophobic interactions occur when hydrophobic molecules interact with each other. MTA is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions, allowing for the binding of drugs to their targets, the binding of enzymes to their substrates, and the binding of proteins to their ligands.
Biochemical and Physiological Effects
MTA has been studied for its biochemical and physiological effects. MTA has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, proteases, and phosphatases. MTA has also been shown to interact with a variety of receptors, including G-protein coupled receptors, tyrosine kinase receptors, and ion channels. MTA has been shown to modulate the activity of several signaling pathways, including the phosphoinositide 3-kinase (PI3K) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the calcium/calmodulin-dependent protein kinase (CaMK) pathway.
Advantages and Limitations for Lab Experiments
MTA has several advantages for laboratory experiments. MTA is a relatively low-cost compound and is easily synthesized from other thiadiazole derivatives. MTA is also relatively stable and can be stored for long periods of time. MTA is also non-toxic and has low solubility, making it suitable for use in a variety of laboratory experiments.
However, MTA also has some limitations for laboratory experiments. MTA is not very soluble in water, making it difficult to use in aqueous solutions. MTA is also not very soluble in organic solvents, making it difficult to use in organic solvent-based experiments. MTA is also not very stable in the presence of light and heat, making it difficult to use in experiments that require long-term storage.
Future Directions
MTA has potential applications in drug design, medicinal chemistry, and biotechnology. MTA could be used to study the binding of drugs to their targets, the binding of enzymes to their substrates, and the binding of proteins to their ligands. MTA could also be used to study the pharmacology of drugs, the metabolism of drugs, and the toxicity of drugs. MTA could also be used to study the structure and function of proteins, enzymes, and other biomolecules. MTA could also be used to study the regulation of gene expression, the regulation of cell signaling pathways, and the regulation of metabolic pathways. MTA could also be used to study the structure and function of ion channels and transporters. Finally, MTA could be used to study the structure and function of drug transporters and drug-target interactions.
Synthesis Methods
MTA can be synthesized from other thiadiazole derivatives through a series of reactions. The synthesis of MTA has been reported to be a two-step process involving the reaction of 4-methyl-1,2,5-thiadiazol-3-yl chloride with acetic anhydride in the presence of anhydrous sodium acetate. The reaction of 4-methyl-1,2,5-thiadiazol-3-yl chloride with acetic anhydride yields 2-(4-methyl-1,2,5-thiadiazol-3-yl)acetic acid as the major product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-methyl-1,2,5-thiadiazol-3-yl)acetic acid involves the reaction of 4-methyl-1,2,5-thiadiazol-3-amine with chloroacetic acid in the presence of a base to form the desired product.", "Starting Materials": [ "4-methyl-1,2,5-thiadiazol-3-amine", "Chloroacetic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-methyl-1,2,5-thiadiazol-3-amine to a reaction flask", "Add chloroacetic acid to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and adjust the pH to acidic using hydrochloric acid", "Filter the resulting precipitate and wash with water", "Dry the product under vacuum to obtain 2-(4-methyl-1,2,5-thiadiazol-3-yl)acetic acid" ] } | |
CAS RN |
80586-57-8 |
Product Name |
2-(4-methyl-1,2,5-thiadiazol-3-yl)acetic acid |
Molecular Formula |
C5H6N2O2S |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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